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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Aerosil R 805, a
hydrophobic fumed silica, for precise viscosity control in epoxy resin formulations. The following
sections detail the material's properties, the mechanism of rheology modification, experimental
protocols for preparation and characterization, and quantitative data on its performance.

Introduction to Aerosil R 805 in Epoxy Systems

Aerosil R 805 is a fumed silica that has been surface-treated with an organosilane, resulting in
a hydrophobic material.[1][2][3][4] This characteristic is crucial for its effectiveness in polar
systems like epoxy resins. Unlike hydrophilic fumed silicas, which can be destabilized by the
polar components of the epoxy and curing agents, Aerosil R 805 provides stable and efficient
thickening, thixotropy, anti-sagging, and anti-settling properties.[1][5] It is highly recommended
for use in 2-pack epoxy coatings and other complex liquid systems.[6][7] The recommended
addition level is typically between 1.0% and 2.0% by weight of the total formulation.[2][4]

Key Benefits of Aerosil R 805 in Epoxy Resins:
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» Stable Viscosity: Maintains viscosity and thixotropy even after the addition of amine
hardeners and during the curing process.[1]

» Excellent Anti-Sagging and Anti-Settling Properties: Prevents the flow of resin on vertical
surfaces and the sedimentation of fillers.[2]

» High Transparency: Due to the fine particle size and excellent dispersion, it has minimal
impact on the clarity of the final product.[2]

» Improved Storage Stability: Epoxy resins thickened with Aerosil R 805 exhibit excellent
viscosity stability over time.[5]

Mechanism of Viscosity Control

The thickening effect of Aerosil R 805 in a liquid epoxy resin is achieved through the formation
of a three-dimensional network of silica particles.[1] This network is established through
hydrogen bonding between the residual silanol groups on the surfaces of the fumed silica
aggregates. The hydrophobic surface treatment of Aerosil R 805 plays a critical role in
maintaining the integrity of this network. The longer-chain hydrophobic groups shield the
remaining silanol groups, preventing undesirable wetting and solvation by the polar epoxy resin
and hardener molecules.[1][5] This shielding effect is what confers the high level of stability to
the rheological properties of the formulation.[1]

When shear is applied (e.g., during mixing or application), this network is temporarily broken
down, leading to a decrease in viscosity (shear thinning). When the shear is removed, the
network reforms, and the viscosity increases again. This reversible behavior is known as
thixotropy and is highly desirable for many epoxy applications.[1]
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Mechanism of Viscosity Control with Aerosil R 805 in Epoxy Resin.

Quantitative Data

The following tables summarize the performance of Aerosil R 805 in epoxy resins. The data is
estimated from graphical representations in technical literature from the manufacturer.

Table 1: Technical Data for Aerosil R 805

Property Value

Specific Surface Area (BET) 125 - 175 m3/g

Carbon Content 45-65%

SiO2 Content >99.8 %

Loss on Drying <0.5 %

pH (in 4% dispersion) 35-55

Tamped Density Approx. 60 g/L
Source:[2]
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Table 2: Viscosity of a Plasticized DGEBA Epoxy Resin with 4% Fumed Silica (at Room

Temperature)

Fumed Silica Grade

Viscosity (mPa-s) - Estimated from Graph

Aerosil 300 (hydrophilic)

~10,000

Aerosil R 805 (hydrophobic)

~35,000

Aerosil R 202 (hydrophobic)

~55,000

Source: Data estimated from Figure 2 in[5].

Table 3: Viscosity of Fumed Silica Thickened Epoxy Resin (ARALDIT M) Before and After

Addition of Curing Agent

Fumed Silica Grade

Viscosity (mPa-s) Before
Hardener (5.6% loading) -
Estimated

Viscosity (mPa-s) After
Hardener (3.8% loading) -
Estimated

~70,000 (initial spike, then

Aerosil 300 (hydrophilic) ~5,000

decreases)
Aerosil R 805 (hydrophobic) ~30,000 ~35,000 (stable)
Aerosil R 202 (hydrophobic) ~45,000 ~50,000 (stable)

Source: Data estimated from Figure 1 in[5].

Table 4: Storage Stability of Epoxy Resin (EPIKOTE 216) with 4% Fumed Silica at 50°C

Fumed Silica Grade

Initial Viscosity (mPa-s) -

Viscosity after 30 days

Estimated (mPa-s) - Estimated
Aerosil 300 (hydrophilic) ~8,000 ~4,000
Aerosil R 805 (hydrophobic) ~38,000 ~38,000
Aerosil R 202 (hydrophobic) ~50,000 ~50,000
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Source: Data estimated from Figure 3 in[5].

Experimental Protocols

The following protocols provide a general framework for the preparation and characterization of
epoxy resins modified with Aerosil R 805.

Protocol for Preparation of Aerosil R 805 Modified
Epoxy Resin

This protocol describes the dispersion of Aerosil R 805 into a liquid epoxy resin. High shear is
essential for proper dispersion and activation of the thickening effect.

Materials and Equipment:

Liquid epoxy resin

Aerosil R 805 powder

High-shear mixer (e.g., dissolver with a Cowles blade, planetary mixer)

Mixing vessel

Analytical balance

Spatula

Vacuum desiccator or centrifuge for deaeration
Procedure:
» Weighing: Accurately weigh the desired amount of liquid epoxy resin into the mixing vessel.

o Addition of Aerosil R 805: While stirring the resin at a low speed (e.g., 1000 rpm), slowly
and carefully add the pre-weighed Aerosil R 805 powder to the vortex of the resin.[1]
Continue mixing at low speed for approximately 1 minute until the powder is fully wetted.[1]
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o High-Shear Dispersion: Increase the mixer speed to a high shear setting (e.g., 3000 rpm with
a dissolver) and continue to mix for 5-10 minutes.[1] The exact time and speed will depend
on the specific resin system and equipment and should be optimized to achieve a
homogenous, lump-free dispersion.

o Deaeration: After dispersion, the mixture will likely contain entrapped air. Deaerate the
sample by placing it in a vacuum desiccator or by centrifugation until all air bubbles are
removed.[1]

o Storage: Store the prepared resin in a sealed container.
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Workflow for Preparing Aerosil R 805 Modified Epoxy Resin.

Protocol for Viscosity Measurement

This protocol outlines the procedure for measuring the viscosity of the prepared epoxy resin

samples.

Equipment:
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» Rotational viscometer or rheometer (e.g., Brookfield viscometer, cone-and-plate rheometer)
e Appropriate spindle or geometry for the instrument
o Temperature control system

Procedure:

Instrument Setup: Set up the viscometer/rheometer according to the manufacturer's
instructions. Ensure the instrument is calibrated.

o Sample Loading: Place an appropriate amount of the deaerated, Aerosil R 805-modified
epoxy resin into the sample holder of the instrument.

o Temperature Equilibration: Allow the sample to equilibrate to the desired measurement
temperature (e.g., 25°C).

 Viscosity Measurement:

o For a single point viscosity measurement (e.g., using a Brookfield viscometer): Measure
the viscosity at a low rotational speed (e.g., 2.5 rpm) to assess the viscosity at low shear,
which is relevant to sagging and settling behavior.[1]

o For a flow curve (using a rheometer): Perform a shear rate sweep to characterize the
shear-thinning behavior of the material. A typical range would be from a low shear rate
(e.g., 0.1 s71) to a high shear rate (e.g., 100 s71).

o Thixotropy Measurement (optional): To assess thixotropic recovery, a three-step shear rate
test can be performed:

o Step 1: Low shear to measure the initial viscosity.
o Step 2: High shear to break down the structure.
o Step 3: Low shear again to measure the recovery of viscosity over time.

o Data Recording: Record the viscosity values (in mPa-s or Pa-s) as a function of shear rate or
time.
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Safety and Handling

Aerosil R 805 is a fine, lightweight powder.[7] Appropriate personal protective equipment,
including a dust mask, gloves, and safety glasses, should be worn when handling the powder
to avoid inhalation and contact with skin and eyes.[7] Store the material in a dry place in its
original sealed packaging.[2]

Conclusion

Aerosil R 805 is a highly effective rheology control additive for epoxy resin systems. Its
hydrophobic nature ensures stable viscosity, excellent thixotropy, and reliable anti-sagging and
anti-settling properties, even in the presence of polar curing agents. By following the detailed
protocols for dispersion and characterization, researchers and formulators can achieve precise
control over the rheological behavior of their epoxy-based materials, leading to improved
performance and processability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

